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Compound of Interest

Compound Name: Diironnonacarbonyl

Cat. No.: B12055905 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Diiron nonacarbonyl, Fe₂(CO)₉, is a cornerstone reagent in organometallic chemistry. As a

highly reactive source of zero-valent iron, it serves as a versatile precursor for a vast array of

iron-containing compounds. Its utility stems from its unique structure and reactivity, which

facilitate the substitution of its carbonyl (CO) ligands and the fragmentation of its diiron core.

Understanding its comparative reactivity with different classes of ligands is crucial for designing

synthetic routes and developing novel catalysts.

This guide provides an objective comparison of the reactivity of diiron nonacarbonyl with two

major classes of ligands: Group 15 donors (phosphines and arsines) and cyclopentadienyl

anions. It includes supporting experimental data, detailed protocols for key reactions, and

visualizations of reaction pathways.

General Reaction Pathways of Diiron Nonacarbonyl
Diiron nonacarbonyl's reactivity is primarily dictated by its ability to act as a source for

mononuclear iron carbonyl fragments. Although it is notably insoluble in most common

solvents, it readily reacts in tetrahydrofuran (THF) slurries. In THF, it is believed to

disproportionate into iron pentacarbonyl, Fe(CO)₅, and a highly reactive, solvent-coordinated

tetracarbonyliron species, Fe(CO)₄(THF).[1] This dissociation provides two pathways for

reaction with incoming ligands (L): direct substitution on the diiron cluster or reaction with the

generated mononuclear fragments.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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